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Compound of Interest

Compound Name: PI4KIII beta inhibitor 3

Cat. No.: B1139432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the handling, storage, and use of

PI4KIII beta inhibitor 3 powder, a potent and selective inhibitor of Phosphatidylinositol 4-

Kinase III Beta. Adherence to these protocols is crucial for ensuring the integrity and activity of

the compound for reproducible experimental outcomes.

Product Information
PI4KIII beta inhibitor 3 is a small molecule inhibitor of Phosphatidylinositol 4-Kinase III Beta

(PI4KIIIβ), a key enzyme in the phosphoinositide signaling pathway. Dysregulation of PI4KIIIβ

has been implicated in various diseases, including viral infections and cancer, making it a

significant target for therapeutic development.[1]

Chemical and Physical Properties
Property Value Reference

CAS Number 1245319-54-3 [2][3][4][5]

Molecular Formula C₂₂H₂₂N₈OS [3][4][5]

Molecular Weight 446.53 g/mol [2][3][4][5]

Appearance
Light yellow to yellow solid

powder
[4][5]
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In Vitro Potency and Selectivity
Target IC₅₀ Reference

PI4KIIIβ 5.7 nM [4][6]

PI4KIIIβ 19 nM [3]

Mixed Lymphocyte Reaction

(MLR)
3 nM [4][6]

IL-2 Secretion Inhibition < 1 nM [4][6]

IFNγ Secretion Inhibition < 1 nM [4][6]

Note: IC₅₀ values can vary between different assay conditions and manufacturers.

Handling and Storage
Proper handling and storage are critical to maintain the stability and activity of the PI4KIII beta
inhibitor 3 powder and its solutions.

Workflow for Handling and Storage
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Powder Handling

Solution Preparation & Storage

Experimental Use
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Caption: Workflow for handling PI4KIII beta inhibitor 3.
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Protocol for Powder Storage
Upon Receipt: Store the vial of PI4KIII beta inhibitor 3 powder at -20°C.[2] The compound

is stable as a solid for at least four years when stored under these conditions.[3]

Short-term Storage: For frequent use, the powder can be stored at 4°C, protected from light.

[4]

Safety Precautions: Handle the powder in a well-ventilated area.[7] Avoid inhalation of dust

and contact with skin and eyes.[7] Personal protective equipment (PPE), including gloves,

lab coat, and safety goggles, should be worn.[7]

Protocol for Stock Solution Preparation and Storage
Reconstitution:

PI4KIII beta inhibitor 3 is soluble in DMSO and Methanol.[3]

For a 10 mM stock solution, dissolve 4.47 mg of the powder in 1 mL of newly opened,

anhydrous DMSO.

If the compound does not dissolve readily, gentle warming or sonication may be used to

aid dissolution.[8]

Aliquoting:

Once fully dissolved, aliquot the stock solution into single-use, light-protected vials to

avoid repeated freeze-thaw cycles.

Storage of Stock Solutions:

For long-term storage, store the aliquots at -80°C, where they are stable for up to 2 years.

[4]

For shorter-term storage, aliquots can be kept at -20°C for up to 1 year.[4]

Always protect solutions from light.[4][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1139432?utm_src=pdf-body
https://www.apexbt.com/pi4kiii-beta-inhibitor-3.html
https://www.caymanchem.com/product/39530/pi4kiii%CE%B2-inhibitor-3
https://www.medchemexpress.com/PI4KIII-beta-inhibitor-3.html
https://file.medchemexpress.com/batch_PDF/HY-15679/PI4KIII-beta-inhibitor-3-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15679/PI4KIII-beta-inhibitor-3-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15679/PI4KIII-beta-inhibitor-3-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1139432?utm_src=pdf-body
https://www.caymanchem.com/product/39530/pi4kiii%CE%B2-inhibitor-3
https://www.medchemexpress.com/PI4KIIIbeta-IN-9.html
https://www.medchemexpress.com/PI4KIII-beta-inhibitor-3.html
https://www.medchemexpress.com/PI4KIII-beta-inhibitor-3.html
https://www.medchemexpress.com/PI4KIII-beta-inhibitor-3.html
https://file.medchemexpress.com/batch_PDF/HY-15679/PI4KIII-beta-inhibitor-3-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol for Cell-Based Assays
This protocol provides a general guideline for using PI4KIII beta inhibitor 3 in a cell-based

assay. The final concentration of the inhibitor and incubation times should be optimized for the

specific cell line and experimental question.

Cell Seeding: Plate cells at the desired density in a multi-well plate and allow them to adhere

overnight under standard culture conditions.

Preparation of Working Solution:

Thaw an aliquot of the PI4KIII beta inhibitor 3 stock solution.

Prepare a series of dilutions in the appropriate cell culture medium to achieve the desired

final concentrations. Note that the final DMSO concentration should be kept constant

across all treatments (typically ≤ 0.1%) to avoid solvent-induced artifacts.

Treatment:

Remove the old medium from the cells and replace it with the medium containing the

various concentrations of the inhibitor.

Include a vehicle control (medium with the same concentration of DMSO as the highest

inhibitor concentration).

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under

standard culture conditions.

Assay: Perform the desired downstream analysis, such as cell viability assays (e.g., MTT,

CellTiter-Glo), cytokine secretion assays (e.g., ELISA), or protein expression analysis (e.g.,

Western blot).

Signaling Pathway
PI4KIII beta is a critical component of the phosphoinositide signaling pathway, which is involved

in numerous cellular processes. Inhibition of PI4KIII beta can impact downstream signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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